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Compound of Interest

Compound Name: Cobalt(II) nitrate hexahydrate

Cat. No.: B7880970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the various commercial grades of

Cobalt(II) nitrate hexahydrate (Co(NO₃)₂·6H₂O), detailing their purity levels, typical

specifications, and the analytical methodologies used for their characterization. This document

is intended to assist researchers, scientists, and professionals in the drug development field in

selecting the appropriate grade of this versatile chemical for their specific applications.

Understanding the Grades of Cobalt(II) Nitrate
Hexahydrate
Commercial Cobalt(II) nitrate hexahydrate is available in several grades, each defined by its

purity and the stringency of its specifications. The choice of grade is critical as impurities can

significantly impact the outcome of sensitive experiments, the performance of catalysts, and the

safety and efficacy of pharmaceutical products.

Common Commercial Grades:
Technical Grade: The least pure grade, suitable for industrial applications where high purity

is not a primary concern, such as in the manufacturing of pigments or in certain metallurgical

processes. Due to the potential for significant impurities, this grade is generally not suitable

for research or pharmaceutical applications.
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Pure Grade: Also known as practical grade, this grade has a higher purity than technical

grade but does not meet the stringent standards of higher-purity grades. It may be used in

less sensitive laboratory applications or for synthesis where the impurities do not interfere

with the reaction.

Reagent Grade: A high-purity grade suitable for many laboratory and analytical applications.

It is often used in qualitative and semi-quantitative work, as well as in chemical synthesis.

The specifications for reagent grade can vary between suppliers.

ACS Reagent Grade: This grade meets or exceeds the purity standards set by the American

Chemical Society (ACS).[1] It is intended for use in analytical procedures and research with

stringent quality requirements.[2][3] The ACS publishes detailed specifications for this grade,

including maximum allowable limits for various impurities.

High-Purity Grades (e.g., 99.9%, 99.99%, 99.999% trace metals basis): These are ultra-pure

forms of the chemical where the concentration of metallic impurities is extremely low.[4][5]

These grades are essential for applications that are highly sensitive to metal contamination,

such as in the electronics industry, for the synthesis of advanced catalysts, and in certain

pharmaceutical and biological research applications.[4]

Comparative Analysis of Purity Levels and
Specifications
The following tables summarize the typical purity levels and impurity specifications for various

grades of Cobalt(II) nitrate hexahydrate, compiled from data sheets and certificates of

analysis from various commercial suppliers.

Table 1: Typical Assay of Different Grades of Cobalt(II) Nitrate Hexahydrate
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Grade Typical Assay (%)

Pure 97.0 - 101.0%

Reagent Grade ≥98%

ACS Reagent Grade 98.0 - 102.0%

High-Purity ≥99.9% (metals basis)

Ultra-High-Purity ≥99.999% (metals basis)

Table 2: Comparative Impurity Specifications for Different Grades of Cobalt(II) Nitrate
Hexahydrate (Maximum Allowable Limits)

Impurity Pure Grade Reagent Grade
ACS Reagent
Grade

High-Purity
(99.999%)

Insoluble Matter Not Specified Not Specified ≤0.01% Not Specified

Chloride (Cl) ≤0.005% Not Specified ≤0.002% Not Specified

Sulfate (SO₄) Not Specified Not Specified ≤0.005% Not Specified

Iron (Fe) ≤0.01% Not Specified ≤0.001% Typically <1 ppm

Nickel (Ni) ≤0.1% Not Specified ≤0.15% Typically <1 ppm

Lead (Pb) ≤0.001% Not Specified ≤0.002% Typically <1 ppm

Copper (Cu) Not Specified Not Specified ≤0.002% Typically <1 ppm

Zinc (Zn) Not Specified Not Specified ≤0.01% Typically <1 ppm

Calcium (Ca) Not Specified Not Specified ≤0.005% Typically <1 ppm

Magnesium (Mg) Not Specified Not Specified ≤0.005% Typically <1 ppm

Potassium (K) Not Specified Not Specified ≤0.01% Not Specified

Sodium (Na) Not Specified Not Specified ≤0.05% Not Specified

Ammonium

(NH₄)
Not Specified Not Specified ≤0.2% Not Specified
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Note: "Not Specified" indicates that a limit for this impurity is not typically listed in the

specifications for this grade. The values for High-Purity grades are often reported as "trace

metals basis," and individual metal concentrations are determined by analysis.

Experimental Protocols for Purity Assessment
The determination of the purity and impurity profile of Cobalt(II) nitrate hexahydrate involves

a range of analytical techniques. Below are detailed methodologies for key experiments.

Assay of Cobalt(II) Nitrate Hexahydrate (Complexometric
Titration)
This method is based on the complexation of cobalt ions with a standard solution of

ethylenediaminetetraacetic acid (EDTA).

Principle: Cobalt(II) ions form a stable, colored complex with EDTA. The endpoint of the

titration is detected using a metallochromic indicator.

Reagents:

0.1 M EDTA standard solution

Murexide indicator

Ammonium hydroxide

Ammonium acetate

Ascorbic acid

Procedure:

Accurately weigh approximately 1.0 g of the Cobalt(II) nitrate hexahydrate sample.

Dissolve the sample in 200 mL of deionized water.

Add approximately 0.2 g of ascorbic acid (to prevent oxidation of cobalt) and 5 g of

ammonium acetate.
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Add 10 mL of ammonium hydroxide to adjust the pH.

Add a small amount of murexide indicator.

Titrate with a standardized 0.1 M EDTA solution until the color changes to a persistent

violet, indicating the endpoint.

The percentage of Cobalt(II) nitrate hexahydrate is calculated based on the volume of

EDTA solution used.

Determination of Metallic Impurities (Atomic Absorption
Spectroscopy or Inductively Coupled Plasma-Mass
Spectrometry)
These instrumental methods are used to quantify trace and ultra-trace levels of metallic

impurities.

Principle:

Atomic Absorption Spectroscopy (AAS): The sample is atomized in a flame or graphite

furnace, and the amount of light absorbed by the ground-state atoms of a specific element

is measured.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): The sample is introduced into

a high-temperature argon plasma, which ionizes the atoms. The ions are then separated

by their mass-to-charge ratio and detected.[6]

General Procedure:

Sample Preparation: Accurately weigh a specific amount of the Cobalt(II) nitrate
hexahydrate sample and dissolve it in a suitable solvent (e.g., dilute nitric acid) to a

known volume.

Standard Preparation: Prepare a series of calibration standards containing known

concentrations of the metals of interest.
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Instrumental Analysis: Analyze the sample and standard solutions using AAS or ICP-MS

according to the instrument manufacturer's instructions.

Quantification: The concentration of each metallic impurity in the sample is determined by

comparing its signal to the calibration curve generated from the standards.

Determination of Anionic Impurities
Chloride: The determination of chloride is typically performed by a turbidimetric method.

Principle: In an acidic solution, chloride ions react with silver nitrate to form a fine, white

precipitate of silver chloride. The turbidity of the resulting suspension is compared to that

of a standard solution.[7]

Procedure:

Dissolve a known weight of the sample in water and acidify with nitric acid.

Add a solution of silver nitrate and mix.

After a specified time, visually compare the turbidity with that of a standard prepared

with a known amount of chloride.

Sulfate: The determination of sulfate is also commonly done by a turbidimetric method.

Principle: In an acidic medium, sulfate ions react with barium chloride to form a white

precipitate of barium sulfate. The resulting turbidity is proportional to the sulfate

concentration.[7]

Procedure:

Dissolve a known weight of the sample in water and acidify with hydrochloric acid.

Add a solution of barium chloride and mix.

After a specified time, compare the turbidity with that of a standard prepared with a

known amount of sulfate.
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Visualization of Workflows and Relationships
Logical Workflow for Selecting the Appropriate Grade
The selection of the appropriate grade of Cobalt(II) nitrate hexahydrate is a critical decision

that depends on the specific requirements of the application. The following diagram illustrates a

logical workflow to guide this selection process.

Figure 1: Grade Selection Workflow
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Caption: A decision-making workflow for selecting the appropriate grade of Cobalt(II) nitrate
hexahydrate.

Experimental Workflow for Purity Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b7880970?utm_src=pdf-body
https://www.benchchem.com/product/b7880970?utm_src=pdf-body-img
https://www.benchchem.com/product/b7880970?utm_src=pdf-body
https://www.benchchem.com/product/b7880970?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7880970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram outlines the general experimental workflow for the comprehensive purity

analysis of a commercial sample of Cobalt(II) nitrate hexahydrate.

Figure 2: Purity Analysis Workflow
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Caption: A generalized workflow for the purity and impurity analysis of Cobalt(II) nitrate
hexahydrate.

Applications in Research and Drug Development
The purity of Cobalt(II) nitrate hexahydrate is directly correlated with its suitability for various

applications in research and drug development.

Catalyst Development: In catalysis, even trace amounts of certain metallic impurities can

poison the catalyst or alter its selectivity and activity. High-purity cobalt nitrate is crucial for

synthesizing cobalt-based catalysts with reproducible performance, for instance, in Fischer-

Tropsch synthesis.[8][9][10]

Nanomaterial Synthesis: The synthesis of cobalt-containing nanomaterials for applications in

electronics, energy storage, and biomedicine requires precursors with well-defined purity to

ensure the desired material properties.

Cell Culture Media: Cobalt is an essential trace element for cell growth, often as a

component of vitamin B12. In the formulation of cell culture media, high-purity cobalt salts
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are used to avoid introducing toxic contaminants that could affect cell viability and

experimental outcomes.[11]

Drug Development and Synthesis: In pharmaceutical synthesis, the purity of all reagents is

critical to prevent the incorporation of impurities into the final active pharmaceutical

ingredient (API). High-purity cobalt compounds may be used as catalysts or reagents in

specific synthetic steps. Furthermore, cobalt complexes are being investigated for their

therapeutic potential.[12]

Conclusion
The selection of the appropriate grade of commercial Cobalt(II) nitrate hexahydrate is a

critical step in ensuring the success, reproducibility, and reliability of research and development

activities. A thorough understanding of the different purity levels, the significance of various

impurities, and the analytical methods used for their characterization is essential for scientists

and professionals in the field. This guide provides a foundational understanding to aid in

making informed decisions when sourcing this important chemical. For critical applications, it is

always recommended to obtain a lot-specific Certificate of Analysis from the supplier to confirm

that the material meets the required specifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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